2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C21H16N4O3S2/c1-12-2-4-15-18(8-12)30-21(22-15)23-19(26)10-29-20-7-5-14(24-25-20)13-3-6-16-17(9-13)28-11-27-16/h2-9H,10-11H2,1H3,(H,22,23,26)
• InChI Key: LTRAVXXFTHAARW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(C=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H16N4O3S2
• Molecular Weight: 436.5 g/mol

Description

The compound contains several interesting functional groups, including a benzo[d][1,3]dioxole, a pyridazine ring, a thioether linkage, and a thiazole ring. These groups are common in many biologically active compounds and materials.

Molecular Structure Analysis

The presence of multiple aromatic rings (benzo[d][1,3]dioxole, pyridazine, and thiazole) suggests that the compound may have a planar structure. The sulfur atoms in the thioether and thiazole groups could potentially participate in chelation or coordination chemistry.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, pyridazine rings can participate in electrophilic substitution reactions, and thioethers can be oxidized to sulfoxides or sulfones.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would likely be influenced by its aromatic rings and polar functional groups. It might have a relatively high boiling point due to pi-stacking interactions between the aromatic rings.

Scientific Research Applications

Antitumor Activity

Several compounds structurally related to 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide have been synthesized and evaluated for their potential antitumor activities. For instance, a study evaluated a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives for their antitumor activity against various human tumor cell lines, with some compounds exhibiting significant anticancer activity (Yurttaş et al., 2015). Another research synthesized and tested several novel 4-thiazolidinones with benzothiazole moiety for antitumor screening, finding compounds with anticancer activity on multiple cancer cell lines (Havrylyuk et al., 2010).

Biological Activity Evaluation

The biological activities of compounds containing the benzothiazole moiety have been extensively studied. For instance, N-(6-arylbenzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for various biological activities including antioxidant, haemolytic, antibacterial, and urease inhibition activities. These compounds showed moderate to significant activities, with notable urease inhibition (Gull et al., 2016). Furthermore, benzothiazole derivatives have demonstrated potential antioxidant activity, suggesting their ability to inactivate reactive chemical species (Cabrera-Pérez et al., 2016).

Insecticidal and Antimicrobial Properties

Innovative heterocycles incorporating a thiadiazole moiety were synthesized and evaluated as insecticidal agents against the cotton leafworm, demonstrating the potential of such compounds in pest management (Fadda et al., 2017). Similarly, the synthesis of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria (Bhoi et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in medicinal chemistry.